Cas no 847696-16-6 ((2S)-1-dimethylamino-2-amino-3-methyl-butane)

• Product Name: (2S)-1-dimethylamino-2-amino-3-methyl-butane
• CAS No: 847696-16-6
• MF: C₇H₂₀Cl₂N₂
• MW: 203.153100013733
• MDL: MFCD31560222
• CID: 3030559
• PubChem ID: 138393548
• Update Time: 2025-05-19

(2S)-1-dimethylamino-2-amino-3-methyl-butane Chemical and Physical Properties

Names and Identifiers

• (2S)-N1,N1,3-三甲基-1,2-丁二胺
• (s)-n1,n1,3-trimethylbutane-1,2-diamine
• (2S)-1-dimethylamino-2-amino-3-methyl-butane
• (2S)-1-N,1-N,3-trimethylbutane-1,2-diamine
• (2S)-1-N,1-N,3-trimethylbutane-1,2-diamine;dihydrochloride
• C78501
• (2S)-N1,N1,3-Trimethyl-1,2-butanediamine dihydrochloride
• (2S)-N1,N1,3-Trimethyl-1,2-butanediamine 2HCl
• 847696-16-6
• S-N,N,3-triMethylbutane-1,2-diaMine

• MDL： MFCD31560222
• Inchi： 1S/C7H18N2.2ClH/c1-6(2)7(8)5-9(3)4;;/h6-7H,5,8H2,1-4H3;2*1H/t7-;;/m1../s1
• InChI Key： BQFDXJRMHGZPKD-XCUBXKJBSA-N
• SMILES： Cl.Cl.N(C)(C)C[C@H](C(C)C)N

Computed Properties

• Exact Mass: 202.1003540g/mol
• Monoisotopic Mass: 202.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 144.7±8.0 °C at 760 mmHg
• Flash Point: 38.1±13.1 °C
• Vapor Pressure: 5.0±0.3 mmHg at 25°C

(2S)-1-dimethylamino-2-amino-3-methyl-butane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S)-1-dimethylamino-2-amino-3-methyl-butane

Chemical Profile of (2S)-1-dimethylamino-2-amino-3-methyl-butane (CAS No. 847696-16-6)

The compound (2S)-1-dimethylamino-2-amino-3-methyl-butane (CAS No. 847696-16-6) is a chiral amino alcohol derivative with significant potential in the field of pharmaceutical chemistry and biomedicine. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of various bioactive molecules. This article provides a comprehensive overview of the compound's chemical properties, synthetic pathways, and emerging applications, particularly in drug development and molecular recognition.

The molecular structure of (2S)-1-dimethylamino-2-amino-3-methyl-butane features a butane backbone with two amino groups and one dimethylamino substituent. The stereochemistry at the second carbon atom, designated as (S), confers distinct chemical and biological properties compared to its enantiomer. This chirality is crucial in pharmaceutical applications, where the biological activity of a drug is often highly dependent on its specific stereoisomer. The presence of both primary and secondary amine functionalities allows for diverse chemical modifications, making this compound a versatile building block in organic synthesis.

In recent years, there has been growing interest in the use of chiral amino alcohols as pharmacophores in drug design. The compound (2S)-1-dimethylamino-2-amino-3-methyl-butane has been explored as a key intermediate in the synthesis of enantiomerically pure drugs that exhibit improved efficacy and reduced side effects. For instance, studies have demonstrated its utility in the preparation of novel kinase inhibitors, where the precise spatial arrangement of functional groups is critical for binding to biological targets with high selectivity.

The synthesis of (2S)-1-dimethylamino-2-amino-3-methyl-butane typically involves asymmetric reduction or chiral resolution techniques to achieve the desired stereochemical purity. Advanced catalytic methods, such as transition metal-catalyzed hydrogenation or enzymatic transformations, have been employed to streamline these processes. These synthetic approaches not only enhance yield but also minimize environmental impact, aligning with the principles of green chemistry. Recent advancements in flow chemistry have further facilitated the scalable production of this compound, making it more accessible for industrial applications.

Beyond its role in drug synthesis, (2S)-1-dimethylamino-2-amino-3-methyl-butane has found applications in the development of chiral ligands for asymmetric catalysis. Chiral auxiliaries or catalysts derived from this compound have been used to enhance the enantioselectivity of various chemical reactions, including cross-coupling reactions and C-H functionalizations. Such advancements are pivotal in constructing complex molecular architectures with high precision, which is essential for developing next-generation therapeutics.

The biological activity of derivatives of (2S)-1-dimethylamino-2-amino-3-methyl-butane has also been investigated in detail. Preclinical studies suggest that certain analogs exhibit promising properties as modulators of neurotransmitter receptors and ion channels. These findings open up new avenues for treating neurological disorders and pain management. The ability to fine-tune the pharmacological profile by modifying substituents on the amino alcohol backbone offers a powerful tool for medicinal chemists to design targeted therapies.

Computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between (2S)-1-dimethylamino-2-amino-3-methyl-butane derivatives and biological targets. These studies provide insights into binding affinities, metabolic stability, and potential drug-drug interactions, which are critical factors in drug development. By leveraging computational chemistry techniques, researchers can accelerate the discovery process and prioritize lead compounds for further optimization.

In conclusion, (2S)-1-dimethylamino-2-amino-3-methyl-butane (CAS No. 847696-16-6) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an indispensable tool for developing innovative therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of chemical biology and drug discovery.